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Compound of Interest

Compound Name: (Z2)-2-Chloro-2-butene

Cat. No.: B1588157

An In-depth Technical Guide to (Z)-2-Chloro-2-butene

This technical guide provides a concise overview of the fundamental physicochemical
properties of (Z)-2-chloro-2-butene, a halogenated alkene. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis who may utilize this compound as a starting material or intermediate.

Physicochemical Properties

(Z2)-2-Chloro-2-butene, also known as cis-2-chloro-2-butene, is a chlorinated hydrocarbon. Its
key quantitative properties are summarized below for easy reference.

Property Value

Molecular Formula CAH7CI[L][2]13114]I5]
Molecular Weight 90.551 g/mol [1][2]

CAS Registry Number 2211-69-0[1][2]

Boiling Point 66.8 °C to 72 °C[4][6]
Melting Point -105.8 °C to -106 °C[4][6]
Density 0.91 g/cm?3[4][6]
Refractive Index 1.4170 - 1.4210[4]
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Experimental Protocols

Detailed experimental protocols for the synthesis or specific reactions of (Z)-2-chloro-2-butene
are highly dependent on the context of its use (e.g., as a reactant in a larger synthetic
pathway). Standard methods for the synthesis of vinyl chlorides, such as the addition of
hydrogen chloride to 2-butyne or the dehydrochlorination of 2,2-dichlorobutane, can be
adapted for its preparation. Characterization typically involves spectroscopic techniques such
as Nuclear Magnetic Resonance (NMR) to confirm the stereochemistry and Infrared (IR)
spectroscopy, for which reference spectra are available in databases like the NIST Chemistry
WebBook.[1][2]

Isomeric Relationships

The chemical structure of 2-chloro-2-butene allows for stereoisomerism. The following diagram
illustrates the relationship between the (Z) and (E) isomers, which are geometric isomers, also
known as cis-trans isomers.
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Caption: Logical relationship between the isomers of 2-chloro-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

